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Compound of Interest

Compound Name: 4,4'-Dimethoxy diphenyl sulfide

CAS No.: 3393-77-9

Cat. No.: B1582906

Get Quote

Introduction
4,4'-Dimethoxy diphenyl sulfide, also known as bis(4-methoxyphenyl) sulfide, is an aromatic

organosulfur compound characterized by a central sulfide bridge connecting two para-

substituted methoxybenzene rings. This symmetrical thioether is a valuable intermediate in

organic synthesis, finding applications in the development of novel materials and as a structural

motif in medicinal chemistry. Its electron-rich aromatic rings and the presence of the sulfur

linkage impart unique chemical properties that are leveraged in various synthetic

transformations. This guide provides a comprehensive overview of its chemical identity,

properties, synthesis, applications, and safety protocols, tailored for professionals in research

and drug development.

Section 1: Chemical Identity and Core Properties
The foundational step in utilizing any chemical compound is a thorough understanding of its

fundamental properties. These data points are critical for designing experiments, predicting

reactivity, and ensuring safe handling.
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CAS Number: 3393-77-9[1][2][3][4]

Structural and Molecular Data:

Synonyms: Bis(4-methoxyphenyl) sulfide, 4,4′-Dimethoxydiphenyl sulfide, 1,1′-

sulfanediylbis(4-methoxybenzene)[1][3]

Molecular Formula: C₁₄H₁₄O₂S[1][2][3]

Molecular Weight: 246.32 g/mol [1][3][4]

Physicochemical Properties
The physical properties of 4,4'-Dimethoxy diphenyl sulfide dictate its handling, purification,

and reaction conditions. It is typically an off-white to white crystalline solid under standard

conditions.[1][5]

Property Value Source

Appearance
Off-white powder/crystalline

solid
[1][5]

Melting Point 43-44 °C [5]

Boiling Point 166-170 °C at 2 Torr [5]

Solubility
Slightly soluble in Acetonitrile,

Chloroform, DMSO
[5]

Density 1.17 g/cm³ [5]

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation and purity assessment of

4,4'-Dimethoxy diphenyl sulfide. The expected spectral data are summarized below.
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Spectroscopy Expected Peaks/Signals

¹H NMR

Two distinct signals are expected: a singlet for

the methoxy (-OCH₃) protons (around 3.8 ppm)

and a set of doublets for the aromatic protons

(AA'BB' system, typically between 6.8 and 7.4

ppm), reflecting the para-substitution.

¹³C NMR

Expected signals include a peak for the methoxy

carbon, and four distinct peaks for the aromatic

carbons (ipso, ortho, meta, and para to the

sulfur atom).

IR Spectroscopy

Key absorptions would include C-H stretching

(aromatic and methyl), C-O stretching for the

ether linkage (around 1250 cm⁻¹), and C=C

stretching for the aromatic rings.

Mass Spectrometry
The molecular ion peak (M⁺) would be observed

at m/z = 246.07.

Section 2: Synthesis and Reactivity
4,4'-Dimethoxy diphenyl sulfide is primarily used as an intermediate, synthesized from more

common starting materials. Understanding its synthesis is key to its application.

Common Synthetic Pathway
A prevalent method for synthesizing diaryl sulfides is through the nucleophilic aromatic

substitution reaction between a thiophenol derivative and an activated aryl halide. For 4,4'-
Dimethoxy diphenyl sulfide, this involves the reaction of 4-methoxythiophenol with 4-

haloanisole (e.g., 4-chloroanisole or 4-bromoanisole) under basic conditions. The base

deprotonates the thiophenol to form the more nucleophilic thiophenolate anion, which then

displaces the halide on the other aromatic ring.

The workflow for this synthesis can be visualized as follows:
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Caption: General workflow for the synthesis of 4,4'-Dimethoxy diphenyl sulfide.

Reactivity
The reactivity of 4,4'-Dimethoxy diphenyl sulfide is centered around three main areas:

Oxidation of the Sulfide: The sulfur atom can be readily oxidized to the corresponding

sulfoxide and subsequently to the sulfone. These transformations are significant as they

drastically alter the electronic properties and geometry of the molecule, a strategy often

employed in drug design to modulate activity and physicochemical properties.

Electrophilic Aromatic Substitution: The methoxy groups are strong activating groups,

directing electrophilic substitution to the ortho positions relative to themselves.

Cleavage of the Ether Linkage: Under harsh acidic conditions (e.g., HBr), the methyl ethers

can be cleaved to yield the corresponding 4,4'-dihydroxydiphenyl sulfide, a valuable

antioxidant and polymer precursor.[6][7]

Section 3: Applications in Research and Drug
Development
While a specialized intermediate, 4,4'-Dimethoxy diphenyl sulfide and its derivatives serve

as important scaffolds in several areas.

Precursor to Sulfones and Sulfoxides: The oxidized forms, 4,4'-dimethoxy diphenyl sulfoxide

and 4,4'-dimethoxy diphenyl sulfone, are of significant interest. Diaryl sulfones, for instance,

are a core structural class in medicinal chemistry, found in drugs like Dapsone (4,4'-
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diaminodiphenyl sulfone).[8] The synthesis of such compounds often proceeds through a

diaryl sulfide intermediate.[8]

Building Block in Material Science: The rigid, V-shaped structure of diaryl sulfides and

sulfones makes them useful components in the synthesis of high-performance polymers and

photosensitive materials.[5]

Scaffold in Medicinal Chemistry: The diphenyl sulfide motif is explored as a bioisostere for

other linkers in drug design. Its derivatives have been investigated for a range of biological

activities, leveraging the unique geometry and electronic properties conferred by the sulfur

atom.

Section 4: Experimental Protocol: Synthesis
This section provides a representative, detailed protocol for the laboratory-scale synthesis of

4,4'-Dimethoxy diphenyl sulfide.

Objective: To synthesize 4,4'-Dimethoxy diphenyl sulfide from 4-methoxythiophenol and 4-

chloroanisole.

Materials:

4-methoxythiophenol

4-chloroanisole

Potassium carbonate (K₂CO₃), anhydrous

N,N-Dimethylformamide (DMF), anhydrous

Ethyl acetate

Brine (saturated NaCl solution)

Magnesium sulfate (MgSO₄), anhydrous

Hexane
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Deionized water

Procedure:

Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 4-methoxythiophenol (1.0 eq), potassium carbonate (1.5 eq), and

anhydrous DMF (approx. 0.5 M concentration relative to the thiophenol).

Causality Note: K₂CO₃ is a mild base sufficient to deprotonate the thiophenol, forming the

active nucleophile. DMF is an excellent polar aprotic solvent that facilitates SNAr

reactions.

Addition of Electrophile: Begin stirring the mixture and add 4-chloroanisole (1.05 eq) to the

flask.

Reaction: Heat the reaction mixture to 80-90 °C using an oil bath and maintain for 4-6 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the

reaction mixture into a separatory funnel containing deionized water (3x the volume of DMF).

Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic

layers.

Causality Note: The product is organic-soluble. Extraction separates it from the inorganic

salts (KCl, excess K₂CO₃) and the water-soluble DMF solvent.

Washing: Wash the combined organic layers twice with water and once with brine.

Causality Note: Washing with water removes residual DMF, while the brine wash helps to

break any emulsions and begins the drying process.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid or oil can be purified by recrystallization from a suitable

solvent system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography
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on silica gel.

Self-Validation: The identity and purity of the final product must be confirmed using ¹H NMR,

¹³C NMR, and Mass Spectrometry, comparing the results to established data. The melting point

should also be determined and compared to the literature value.

Section 5: Safety and Handling
As with any chemical, proper safety precautions are paramount.

Handling: 4,4'-Dimethoxy diphenyl sulfide should be handled in a well-ventilated area,

preferably a chemical fume hood.[9][10] Wear appropriate personal protective equipment

(PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[9][11] Avoid

inhalation of dust and contact with skin and eyes.[9][10]

Storage: Store the compound in a tightly sealed container in a cool, dry place away from

oxidizing agents.[1][9]

Toxicology: The toxicological properties have not been exhaustively investigated. It may

cause skin and eye irritation upon contact.[5] Treat as a potentially harmful substance and

handle with care. In case of exposure, follow standard first-aid measures.[9][10]

Disposal: Dispose of the chemical and its container in accordance with local, state, and

federal regulations.[9] This typically involves an approved waste disposal plant.[9]

Conclusion
4,4'-Dimethoxy diphenyl sulfide is a synthetically accessible and versatile intermediate. Its

true value lies in its role as a precursor to more complex molecules, particularly sulfoxides and

sulfones, which are prominent in both materials science and medicinal chemistry. A firm grasp

of its properties, synthesis, and reactivity enables researchers to effectively incorporate this

scaffold into their synthetic strategies, paving the way for the development of novel compounds

with tailored functions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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